4-(3-Aminophenyl)-2-formylphenol, 95%
Overview
Description
4-(3-Aminophenyl)-2-formylphenol, or 4-APFP, is a phenolic compound with a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in organic solvents, making it ideal for use in a variety of laboratory experiments. Its high purity (95%) makes it an ideal reagent for a variety of research applications.
Mechanism of Action
The mechanism of action of 4-APFP is not well understood. However, it is believed that 4-APFP acts as a chelating agent, binding to metal ions and forming a complex. The complex can then be used for various purposes, such as catalysis or separation of molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-APFP have not been extensively studied. However, it is believed that 4-APFP has no adverse effects on the human body when used in laboratory experiments.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-APFP in laboratory experiments is its high purity (95%). This makes it ideal for use in a variety of laboratory experiments. However, the use of 4-APFP is limited by its low solubility in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for the use of 4-APFP in scientific research. These include further studies on the mechanism of action of 4-APFP, as well as the development of new applications for the compound, such as its use in the synthesis of new pharmaceuticals and polymers. In addition, further research could be done on the biochemical and physiological effects of 4-APFP. Finally, further studies could be done on the solubility of 4-APFP in water, in order to make it easier to use in aqueous solutions.
Synthesis Methods
4-APFP can be synthesized from the reaction of 4-aminophenol and formaldehyde in the presence of an acid catalyst. The reaction is carried out in an aqueous solution at room temperature. The reaction yields a colorless, crystalline solid which can be recrystallized from the reaction mixture.
Scientific Research Applications
4-APFP has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of various pharmaceuticals, including antifungals, antibiotics, and anti-inflammatory drugs. It has also been used as a reagent in the synthesis of various polymers and dyes. In addition, 4-APFP has been used in the synthesis of various metal complexes, which can be used for catalysis and other applications.
properties
IUPAC Name |
5-(3-aminophenyl)-2-hydroxybenzaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2/c14-12-3-1-2-9(7-12)10-4-5-13(16)11(6-10)8-15/h1-8,16H,14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZGMWNBADCYJAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC(=C(C=C2)O)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30685026 |
Source
|
| Record name | 3'-Amino-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30685026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Aminophenyl)-2-formylphenol | |
CAS RN |
1111120-25-2 |
Source
|
| Record name | 3'-Amino-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30685026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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